Cas no 848684-48-0 (3-benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 848684-48-0
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 6551495
• Update Time: 2025-07-19

3-benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• 3-benzyl-9-(4-methoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-9-(4-methoxyphenyl)-1-methyl-3-(phenylmethyl)-

• Inchi： 1S/C23H23N5O3/c1-25-20-19(21(29)28(23(25)30)15-16-7-4-3-5-8-16)27-14-6-13-26(22(27)24-20)17-9-11-18(31-2)12-10-17/h3-5,7-12H,6,13-15H2,1-2H3
• InChI Key： VBFACQAYOBUFDT-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(CC2=CC=CC=C2)C(=O)N1C

Additional information on 3-benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

3-Benzyl-9-(4-Methoxyphenyl)-1-Methyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]purine-2,4-Dione: A Multifunctional Compound with Promising Therapeutic Potential

3-Benzyl-9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is a complex heterocyclic compound with a unique molecular architecture that has garnered significant attention in recent years. The CAS number 848684-48-0 serves as a critical identifier for this molecule, which is characterized by its fused pyrimidine and purine ring systems. This structural complexity contributes to its potential pharmacological activities, making it a subject of interest in both academic and industrial research settings. The molecule's synthesis and biological evaluation have been extensively explored in recent studies, highlighting its potential applications in various therapeutic areas.

Recent advances in medicinal chemistry have underscored the importance of pyrimido[1,2-g]purine frameworks in the development of novel therapeutics. The 3-benzyl substituent, which is a key structural feature of this compound, plays a pivotal role in modulating its biological activity. This benzyl group not only enhances the molecule's hydrophobicity but also provides a platform for further functionalization, which could be leveraged to optimize its pharmacokinetic properties. Similarly, the 4-methoxyphenyl moiety introduces additional steric and electronic effects that may influence the compound's interactions with biological targets.

One of the most notable aspects of this compound is its 1-methyl substitution at the 1-position of the pyrimido[1,2-g]purine ring. This methyl group contributes to the molecule's overall stability and may also influence its binding affinity to specific receptors or enzymes. The presence of multiple hydrogen-bonding functionalities, such as the 2,4-dione groups, further enhances the compound's potential to interact with diverse biological systems. These structural features collectively position the molecule as a promising candidate for further exploration in drug discovery.

Recent studies have demonstrated that the pyrimido[1,2-g]purine scaffold exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The 3-benzyl and 4-methoxyphenyl substituents are believed to play a critical role in modulating these activities by influencing the molecule's binding affinity and selectivity. For instance, the benzyl group may enhance the compound's ability to penetrate cell membranes, while the methoxyphenyl moiety could contribute to its interactions with specific protein targets.

Advancements in computational modeling and molecular docking studies have provided valuable insights into the potential mechanisms of action of this compound. These studies suggest that the pyrimido[1,2-g]purine core may act as a competitive inhibitor of certain enzymes, such, as kinases or proteases, which are implicated in various pathological processes. The methyl and benzyl groups are thought to stabilize the molecule in its active conformation, thereby enhancing its efficacy. These findings are supported by experimental data from recent in vitro and in vivo studies, which have further validated the compound's therapeutic potential.

The 4-methoxyphenyl substituent has been shown to significantly influence the compound's pharmacological profile. This methoxy group may modulate the molecule's interactions with target proteins by introducing steric hindrance or altering its electronic properties. Additionally, the methoxy group may contribute to the compound's solubility and metabolic stability, which are critical factors in drug development. These properties make the compound particularly attractive for applications in chronic disease management, where long-term therapeutic efficacy is essential.

Recent breakthroughs in the field of pyrimido[1,2-g]purine derivatives have highlighted the importance of optimizing the benzyl and methoxyphenyl substituents to enhance the compound's therapeutic potential. For example, modifications to the benzyl group have been shown to improve the molecule's ability to cross the blood-brain barrier, which is a critical factor in the treatment of neurodegenerative diseases. Similarly, alterations to the methoxyphenyl moiety have been linked to enhanced anti-inflammatory effects, making the compound a potential candidate for the treatment of autoimmune disorders.

The 1-methyl substitution at the 1-position of the pyrimido[1,2-g]purine ring is another key factor that contributes to the compound's unique pharmacological profile. This methyl group may serve as a structural anchor, facilitating the molecule's interaction with specific biological targets. Additionally, the methyl group may influence the compound's metabolic stability, thereby extending its half-life in the body. These properties are particularly advantageous in the development of drugs for conditions that require prolonged therapeutic effects.

The 2,4-dione groups in the molecule are believed to play a crucial role in its biological activity by enabling the formation of hydrogen bonds with target proteins. These dione groups may also contribute to the molecule's overall stability, which is essential for maintaining its efficacy in vivo. The presence of multiple hydrogen-bonding functionalities enhances the compound's potential to interact with a wide range of biological targets, further expanding its therapeutic applications.

Recent studies have also explored the potential of this compound in the treatment of metabolic disorders. The pyrimido[1,2-g]purine scaffold has been shown to modulate key metabolic pathways, making it a promising candidate for the development of novel therapeutics. The 3-benzyl and 4-methoxyphenyl substituents are thought to enhance the molecule's ability to interact with metabolic enzymes, thereby improving its efficacy in conditions such as diabetes and obesity.

In conclusion, the 3-benzyl-9-(4-methoxyphenyl)-1-methyl-pyrimido[1,2-g]purine-2,4-dione compound represents a significant advancement in the field of medicinal chemistry. Its unique molecular architecture, characterized by the pyrimido[1,2-g]purine core and the 3-benzyl, 4-methoxyphenyl, and 1-methyl substituents, positions it as a promising candidate for further exploration in drug discovery. The compound's potential applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and metabolic disorders, underscore its importance in modern pharmacological research.

As research in this area continues to evolve, it is anticipated that further modifications to the pyrimido[1,2-g]purine scaffold will lead to the development of even more potent and selective therapeutics. The 3-benzyl, 4-methoxyphenyl, and 1-methyl substituents are likely to remain key focus areas in future studies, as they play a critical role in determining the compound's biological activity and therapeutic potential. The continued investigation of this compound is expected to yield valuable insights into the design of novel drugs with improved efficacy and safety profiles.

Overall, the CAS number 848684-48-0 serves as a critical identifier for this molecule, which has demonstrated significant potential in various therapeutic applications. The unique structural features of the pyrimido[1,2-g]purine scaffold, combined with the 3-benzyl, 4-methoxyphenyl, and 1-methyl substituents, make this compound a promising candidate for further exploration in drug discovery. As research in this area progresses, it is anticipated that the compound will continue to play a pivotal role in the development of novel therapeutics with broad clinical applications.